2-{5-[(3-oxo[1,3]thiazolo[3,2-a]benzimidazol-2(3H)-ylidene)methyl]-2-furyl}benzonitrile

• Molecular Formula: C21H11N3O2S
• Molecular Weight: 369.4 g/mol
• IUPAC Name: 2-[5-[(Z)-(1-oxo-[1,3]thiazolo[3,2-a]benzimidazol-2-ylidene)methyl]furan-2-yl]benzonitrile
• InChI: InChI=1S/C21H11N3O2S/c22-12-13-5-1-2-6-15(13)18-10-9-14(26-18)11-19-20(25)24-17-8-4-3-7-16(17)23-21(24)27-19/h1-11H/b19-11-
• InChI Key: PCMHYWZVBROPFW-ODLFYWEKSA-N
• Isomeric SMILES: C1=CC=C(C(=C1)C#N)C2=CC=C(O2)/C=C\3/C(=O)N4C5=CC=CC=C5N=C4S3
• SMILES: C1=CC=C(C(=C1)C#N)C2=CC=C(O2)C=C3C(=O)N4C5=CC=CC=C5N=C4S3

Description

2-{5-[(3-oxo[1,3]thiazolo[3,2-a]benzimidazol-2(3H)-ylidene)methyl]-2-furyl}benzonitrile is a chemical compound that has gained significant attention in the field of scientific research. The compound is known for its potential applications in various fields, including medicinal chemistry, drug discovery, and materials science.

Mechanism of Action

The mechanism of action of 2-{5-[(3-oxo[1,3]thiazolo[3,2-a]benzimidazol-2(3H)-ylidene)methyl]-2-furyl}benzonitrile is not fully understood. However, it has been shown to interact with certain receptors and enzymes, leading to its observed biological activity.
Biochemical and physiological effects:
The biochemical and physiological effects of 2-{5-[(3-oxo[1,3]thiazolo[3,2-a]benzimidazol-2(3H)-ylidene)methyl]-2-furyl}benzonitrile depend on the specific application. In anti-cancer studies, the compound has been shown to induce apoptosis and inhibit cell proliferation. In anti-inflammatory studies, the compound has been shown to inhibit the activity of certain enzymes. In materials science applications, the compound has been shown to exhibit strong fluorescence properties.

Advantages and Limitations for Lab Experiments

One advantage of using 2-{5-[(3-oxo[1,3]thiazolo[3,2-a]benzimidazol-2(3H)-ylidene)methyl]-2-furyl}benzonitrile in lab experiments is its potential as a lead compound for drug development. The compound has a high binding affinity for certain receptors, making it a promising candidate for drug discovery. Additionally, the compound exhibits strong fluorescence properties, making it a useful tool for imaging and sensing applications.
One limitation of using 2-{5-[(3-oxo[1,3]thiazolo[3,2-a]benzimidazol-2(3H)-ylidene)methyl]-2-furyl}benzonitrile in lab experiments is its limited solubility in water. This can make it difficult to work with in aqueous environments. Additionally, the compound has not been extensively studied in vivo, so its potential side effects and toxicity are not well understood.

Future Directions

There are several future directions for the study of 2-{5-[(3-oxo[1,3]thiazolo[3,2-a]benzimidazol-2(3H)-ylidene)methyl]-2-furyl}benzonitrile. One direction is the further study of its potential as an anti-cancer agent. The compound has shown promising results in vitro, but further studies are needed to determine its efficacy in vivo.
Another future direction is the study of the compound's potential as a lead compound for drug development. The high binding affinity of the compound for certain receptors makes it a promising candidate for the development of new drugs.
Finally, the compound's strong fluorescence properties make it a promising candidate for use in imaging and sensing applications. Further studies are needed to determine its potential in these applications and to develop new materials based on the compound.

Synthesis Methods

The synthesis of 2-{5-[(3-oxo[1,3]thiazolo[3,2-a]benzimidazol-2(3H)-ylidene)methyl]-2-furyl}benzonitrile involves the reaction of 3-oxo-3H-thiazolo[3,2-a]benzimidazole-2-carbaldehyde with 5-(chloromethyl)furan-2-carbaldehyde in the presence of potassium carbonate. The resulting product is then treated with benzonitrile to obtain the final compound.

Scientific Research Applications

2-{5-[(3-oxo[1,3]thiazolo[3,2-a]benzimidazol-2(3H)-ylidene)methyl]-2-furyl}benzonitrile has potential applications in various fields of scientific research. In medicinal chemistry, the compound has been studied for its potential as an anti-cancer agent. It has been shown to inhibit the growth of cancer cells by inducing apoptosis and inhibiting cell proliferation. The compound has also been studied for its potential as an anti-inflammatory agent and for its ability to inhibit the activity of certain enzymes.
In the field of drug discovery, 2-{5-[(3-oxo[1,3]thiazolo[3,2-a]benzimidazol-2(3H)-ylidene)methyl]-2-furyl}benzonitrile has been studied for its potential as a lead compound for the development of new drugs. The compound has been shown to have a high binding affinity for certain receptors, making it a promising candidate for drug development.
In materials science, the compound has been studied for its potential as a fluorescent probe. It has been shown to exhibit strong fluorescence properties, making it a promising candidate for use in imaging and sensing applications.